Cas no 74649-90-4 (1,4,7,10,13-Pentaoxacyclopentadecane,2,2-dimethyl-)
74649-90-4 structure
Product Name:1,4,7,10,13-Pentaoxacyclopentadecane,2,2-dimethyl-
CAS No:74649-90-4
MF:C12H24O5
MW:248.315964698792
CID:568677
PubChem ID:12597912
Update Time:2025-04-19
1,4,7,10,13-Pentaoxacyclopentadecane,2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10,13-Pentaoxacyclopentadecane,2,2-dimethyl-
- 2,2-Dimethyl-1,4,7,10,13-pentaoxacyclopentadecane
- 1,4,7,10,13-Pentaoxacyclopentadecane, 2,2-dimethyl-
- 2,2-Dimethyl-15-crown-5
- DTXSID30225623
- NS00037642
- 8CX3GB2U9G
- UNII-8CX3GB2U9G
- 74649-90-4
- EINECS 277-941-0
-
- Inchi: 1S/C12H24O5/c1-12(2)11-16-8-7-14-4-3-13-5-6-15-9-10-17-12/h3-11H2,1-2H3
- InChI Key: DFAFZVPNKONQTA-UHFFFAOYSA-N
- SMILES: O1CCOCCOCCOCCOCC1(C)C
Computed Properties
- Exact Mass: 248.16242
- Monoisotopic Mass: 248.16237386g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.1
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 0.956
- Boiling Point: 346.8°C at 760 mmHg
- Flash Point: 138.9°C
- Refractive Index: 1.403
- PSA: 46.15
1,4,7,10,13-Pentaoxacyclopentadecane,2,2-dimethyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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